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Compound of Interest

Compound Name: (2-Methylenecyclopropyl)methanol

Cat. No.: B050694 Get Quote

Technical Support Center: (2-
Methylenecyclopropyl)methanol
This technical support center provides guidance on the safe handling and storage of (2-
Methylenecyclopropyl)methanol. The information is intended for researchers, scientists, and

professionals in drug development.

Disclaimer
The information provided herein is based on general principles of chemical safety and data

available for similar compounds. A comprehensive, substance-specific Material Safety Data

Sheet (MSDS) should always be consulted prior to handling (2-
Methylenecyclopropyl)methanol.

Frequently Asked Questions (FAQs)
Q1: What is (2-Methylenecyclopropyl)methanol and what are its primary hazards?

A1: (2-Methylenecyclopropyl)methanol is a chemical compound with the molecular formula

C5H8O.[1][2] Its structure contains a highly strained cyclopropane ring and a methylidene

group, which suggests it may be a reactive and potentially unstable compound.[3][4][5] The

primary known hazard is that it is considered a flammable liquid.[6] Due to its structure, it

should be handled as a potentially reactive substance.
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Q2: What are the recommended storage conditions for (2-Methylenecyclopropyl)methanol?

A2: It is recommended to store (2-Methylenecyclopropyl)methanol in a refrigerator at a

temperature of 2°C - 8°C.[2][7] The container should be well-sealed.[7] Storage should be in a

cool, dry, and well-ventilated area away from heat, sparks, and open flames.[8][9]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling (2-Methylenecyclopropyl)methanol, appropriate PPE should be worn,

including chemical-resistant gloves, safety goggles, and a flame-retardant lab coat.[9] Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[9][10]

Q4: What materials are incompatible with (2-Methylenecyclopropyl)methanol?

A4: While specific incompatibility data for this compound is limited, based on its chemical

structure (an alcohol), it should be kept away from strong oxidizing agents, strong acids, acid

anhydrides, acid chlorides, and strong bases.[11] As a general precaution for reactive

materials, it should also be stored separately from other chemicals.[12][13]

Q5: How should I dispose of waste (2-Methylenecyclopropyl)methanol?

A5: Waste disposal should follow local, state, and federal regulations. As a flammable liquid, it

should not be poured down the drain.[14] It should be collected in a suitable, labeled container

for hazardous waste disposal.
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Issue Possible Cause Recommended Action

The compound has changed

color or consistency during

storage.

Decomposition or

polymerization due to

temperature fluctuations,

exposure to air, or

contaminants.

Do not use the compound.

Dispose of it according to

hazardous waste guidelines. In

the future, ensure storage at

the recommended 2°C - 8°C in

a tightly sealed, inert-

atmosphere container.

An unexpected reaction (e.g.,

gas evolution, color change,

exotherm) occurs when mixing

with another reagent.

The compound may be

reacting in an unforeseen

manner due to its strained ring

system.

Immediately cease the addition

of the reagent. If the reaction is

vigorous, follow emergency

procedures (e.g., cool the

reaction vessel, prepare for

potential pressure buildup).

Re-evaluate the reaction

scheme, considering the

potential reactivity of the

cyclopropylmethylidene moiety.

Difficulty in achieving a

complete reaction or low yield.

The compound may have

degraded during storage. The

reaction conditions may not be

optimal.

Verify the purity of the starting

material using an appropriate

analytical technique (e.g.,

NMR, GC-MS). Consider

performing the reaction under

an inert atmosphere and at a

controlled temperature.
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Property Value Source

Molecular Formula C5H8O [1][2]

Molecular Weight 84.12 g/mol [1][2]

CAS Number 29279-66-1 [1][2]

Appearance Liquid (predicted) Inferred

Density 0.98 g/cm³ (predicted) [7]

Boiling Point 111.3 ± 9.0 °C (predicted) [15]

Storage Temperature 2°C - 8°C [2][7]

Experimental Protocol: General Handling of a
Reactive Liquid Chemical
This protocol provides a general procedure for safely handling a reactive liquid chemical such

as (2-Methylenecyclopropyl)methanol.

1. Preparation:

Ensure all necessary PPE is worn (safety goggles, lab coat, chemical-resistant gloves).
Work within a certified chemical fume hood.
Have spill cleanup materials (absorbent pads, etc.) and a fire extinguisher readily available.
[16]
Ensure all glassware is clean, dry, and free of contaminants.

2. Handling:

Allow the chemical container to equilibrate to room temperature before opening to prevent
condensation of atmospheric moisture.
Use a clean, dry syringe or pipette to transfer the liquid.
If the chemical is sensitive to air or moisture, use inert atmosphere techniques (e.g., nitrogen
or argon blanket).
Avoid contact with incompatible materials.[11]

3. During Reaction:
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Add the chemical slowly and in a controlled manner to the reaction mixture.
Monitor the reaction for any signs of an uncontrolled exotherm, gas evolution, or color
change.
Maintain the recommended reaction temperature using a suitable heating or cooling bath.

4. Storage and Waste Disposal:

After use, tightly seal the container and store it at the recommended temperature (2°C -
8°C).[2][7]
Collect all waste, including contaminated consumables, in a designated hazardous waste
container.
Label the waste container clearly and arrange for proper disposal.
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Caption: Workflow for Safe Handling of (2-Methylenecyclopropyl)methanol.
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Caption: Troubleshooting Decision Tree for (2-Methylenecyclopropyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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